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Compound of Interest

Compound Name: JAK-IN-5 hydrochloride

Cat. No.: B8117047 Get Quote

Technical Support Center: JAK-IN-5
Hydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information for handling and storing JAK-IN-5 hydrochloride to prevent its degradation in

solution. Following these recommendations is crucial for ensuring the compound's stability and

obtaining reliable, reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What is JAK-IN-5 hydrochloride and its primary mechanism of action?

A1: JAK-IN-5 hydrochloride is a potent inhibitor of the Janus kinase (JAK) family of enzymes.

[1] These enzymes are critical components of the JAK/STAT signaling pathway, which

transduces signals from various cytokine and growth factor receptors on the cell surface to the

nucleus, playing a key role in immunity, cell growth, and differentiation.[2] By inhibiting JAKs,

JAK-IN-5 hydrochloride blocks the phosphorylation and activation of Signal Transducer and

Activator of Transcription (STAT) proteins, thereby modulating the cellular response to

cytokines.[3]
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Reduced or No Activity
Observed

Was the solution stored
correctly per guidelines?

(-20°C for 1mo, -80°C for 6mo)

Has the stock solution
undergone multiple
freeze-thaw cycles?

Yes

Action: Prepare a fresh
stock solution from solid.

No

Is the stock solution
within its recommended

use-by date?

No

Yes

No

Consider Experimental
Buffer pH. JAK inhibitors

can be pH-sensitive.

Yes

Best Practice:
Aliquot new stock into
single-use volumes.

Problem Likely Resolved
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Start

1. Accurately weigh the
JAK-IN-5 HCl solid.

2. Add the appropriate volume
of fresh, anhydrous DMSO

to reach 5 mg/mL.

3. Briefly vortex to mix.

4. Sonicate the solution in a
water bath until the solid
is completely dissolved.

5. Dispense into single-use,
low-retention vials.

6. Store aliquots at -20°C
or -80°C, protected

from light and moisture.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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